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Compound of Interest

Methyl 1-methyl-1H-[1,2,4]triazole-
Compound Name:
3-carboxylate

cat. No.: B1319363

An In-depth Technical Guide to Methyl 1-methyl-
1H-triazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of Methyl 1-methyl-1H-triazole-3-carboxylate, a heterocyclic compound of
interest in medicinal chemistry and organic synthesis. This document details its structural
characteristics, physicochemical parameters, and available synthesis protocols.

Core Chemical and Physical Properties

Methyl 1-methyl-1H-triazole-3-carboxylate, with the CAS number 57031-66-0, is a distinct
isomer within the triazole carboxylate family.[1] Its fundamental properties are summarized
below.
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Property Value Source
Molecular Formula CsH7N30:2 PubChem[1]
Molecular Weight 141.13 g/mol PubChem[1]
Boiling Point 263 °C at 760 mmHg Sigma-Aldrich
Flash Point 113 °C Sigma-Aldrich
Physical Form Solid Sigma-Aldrich
Purity 97-98% (typical) Sigma-Aldrich[2]

Note: Experimental data for melting point and solubility are not readily available in the surveyed
literature.

Synthesis and Experimental Protocols

The synthesis of Methyl 1-methyl-1H-triazole-3-carboxylate can be achieved through a multi-
step process, as outlined in the patent literature. A general workflow for this synthesis is
depicted below.

Synthesis Workflow
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General Synthesis Workflow
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1,2,4-triazole Chloromethane
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Nucleophilic Substitution
(strong alkali, e.g., KOH)

1-methyl-1,2,4-triazole

Step 2 & 3: Carboxylation

5-Position Protection
(lithium reagent)

A 4

Reaction with CO2
(strong base, e.g., LDA)

3-Carboxylic Acid Intermediate

Step 4: E$erification

Esterification
(Thionyl chloride, Methanol)

Protected Methyl Ester

Step 5: Dgprotection

Removal of Protecting Group

Methyl 1-methyl-1H-triazole-3-carboxylate

Click to download full resolution via product page

Caption: A generalized synthetic pathway for Methyl 1-methyl-1H-triazole-3-carboxylate.
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A patented method describes the synthesis starting from 1,2,4-triazole.[3] The initial step
involves a nucleophilic substitution with chloromethane in the presence of a strong alkali like
potassium hydroxide to yield 1-methyl-1,2,4-triazole.[3] This is followed by the protection of the
5-position using a lithium reagent.[3] The protected intermediate then undergoes carboxylation
at the 3-position by reacting with carbon dioxide in the presence of a strong non-polar base
such as lithium diisopropylamide (LDA).[3] The resulting carboxylic acid is subsequently
esterified using thionyl chloride and methanol.[3] The final step involves the removal of the
protecting group to yield the desired product, Methyl 1-methyl-1H-triazole-3-carboxylate.[3]

Note: Detailed, peer-reviewed experimental protocols with characterization data for this specific
synthesis are not widely available.

Spectroscopic Data

Comprehensive, experimentally-derived spectroscopic data (NMR, IR, Mass Spectrometry) for
Methyl 1-methyl-1H-triazole-3-carboxylate is not readily available in the public domain.
Researchers are advised to perform their own spectral analysis for structural confirmation and
purity assessment.

Biological Activity and Signaling Pathways

The biological activities of many 1,2,4-triazole derivatives have been extensively studied,

revealing a wide range of therapeutic potentials, including antimicrobial, antifungal, antioxidant,
anti-inflammatory, and antiviral properties.[4] Notably, the isomeric compound, Methyl 1H-1,2,4-
triazole-3-carboxylate, is a key intermediate in the synthesis of the antiviral drug Ribavirin.[5][6]

However, there is a lack of specific information in the scientific literature regarding the biological
activity and potential involvement in signaling pathways of Methyl 1-methyl-1H-triazole-3-
carboxylate (CAS 57031-66-0). Further research is required to elucidate its pharmacological
profile and mechanism of action.

Logical Relationship of Triazole Derivatives to Biological
Applications
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Potential Applications of Triazole Derivatives

@Core Structure

Derivatives
A4 \ 4
Methyl 1H-1,2,4-triazole-3-carboxylate Methyl 1-methyl-1H-triazole-3-carboxylate i -
(CAS 4928-88-5) (CAS 57031-66-0) Other 1,2 4-Triazole Derivat

Biological Activities & Applications;

A4 Y \ 4 \ 4 A4
[Antiviral (e.g., Ribavirin Synthesis)) ( ) [Anti—inﬂammatory (Antioxidang (AntifungaD [AntimicrobiaD

Click to download full resolution via product page

Caption: Relationship between the 1,2,4-triazole core, its derivatives, and their established or
potential biological applications.

Conclusion

Methyl 1-methyl-1H-triazole-3-carboxylate is a chemical entity with established synthetic
routes. While its physicochemical properties are partially documented, a significant gap exists
in the publicly available experimental data, particularly concerning its melting point, solubility,
and comprehensive spectral characterization. Furthermore, its biological activity remains
unexplored, presenting an opportunity for future research, especially given the diverse
pharmacological profiles of other 1,2,4-triazole derivatives. This guide serves as a foundational
resource for researchers and professionals in drug development, highlighting both the known
aspects and the areas requiring further investigation for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319363#methyl-1-methyl-1h-triazole-3-carboxylate-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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